Cas no 256352-91-7 (Hexanedioic acid, 3-acetyl-)

• Product Name: Hexanedioic acid, 3-acetyl-
• CAS No: 256352-91-7
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 1426981
• PubChem ID: 71350724
• Update Time: 2025-04-20

Hexanedioic acid, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3-acetyl-
• 3-acetylhexanedioic acid
• DTXSID40776515
• 256352-91-7
• ss-Acetyladipinsaure

• Inchi： 1S/C8H12O5/c1-5(9)6(4-8(12)13)2-3-7(10)11/h6H,2-4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： POLIOAJLCGOOTJ-UHFFFAOYSA-N
• SMILES： O=C(C)C(CC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 188.06846
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67